Cas no 19254-86-5 (1,3-Benzenedimethanol,5-fluoro-)

• Product Name: 1,3-Benzenedimethanol,5-fluoro-
• CAS No: 19254-86-5
• MF: C₈H₉FO₂
• MW: 156.154266119003
• CID: 123444
• PubChem ID: 24729187
• Update Time: 2025-04-18

1,3-Benzenedimethanol,5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-fluoro-
• 5-FLUORO-1,3-DIHYDROXYMETHYLBENZENE
• [3-fluoro-5-(hydroxymethyl)phenyl]methanol
• AKOS006273359
• 19254-86-5
• (5-Fluoro-1,3-phenylene)dimethanol
• SB84536
• SCHEMBL16959483
• DTXSID70646616

• Inchi： 1S/C8H9FO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,10-11H,4-5H2
• InChI Key： GLUHEJJGJWXGGF-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=C(CO)C=1

Computed Properties

• Exact Mass: 156.05867
• Monoisotopic Mass: 156.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.81030